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Compound of Interest

Compound Name:

(3,5-

Bis(trifluoromethyl)phenyl)methan

amine hydrochloride

Cat. No.: B1320715 Get Quote

An In-depth Technical Guide to the Safety of (3,5-Bis(trifluoromethyl)phenyl)methanamine
Hydrochloride For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available safety data. The most comprehensive

and detailed safety information located pertains to the free base, 3,5-

Bis(trifluoromethyl)benzylamine (CAS No. 85068-29-7). Due to the limited availability of a

detailed Safety Data Sheet (SDS) for (3,5-Bis(trifluoromethyl)phenyl)methanamine
hydrochloride (CAS No. 42365-62-8), the data for the free base is presented here as a close

surrogate. It is imperative to consult the specific SDS provided by the supplier before handling

this chemical.

Chemical Identification and Physical Properties
This section outlines the basic chemical identifiers and physical characteristics of 3,5-

Bis(trifluoromethyl)benzylamine, the free base of the compound of interest.
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Property Value Reference

Chemical Name

3,5-

Bis(trifluoromethyl)benzylamin

e

[1][2]

Synonyms

(3,5-

Bis(trifluoromethyl)phenyl)meth

anamine, MBT-BYM

[2]

CAS Number 85068-29-7 [1][2]

Molecular Formula C9H7F6N [1][2]

Molecular Weight 243.15 g/mol [1]

Appearance Solid [1]

Melting Point/Range 58 - 61 °C (136 - 142 °F)

Boiling Point/Range 113 °C / 5.3 kPa [3]

Flash Point 75 °C [3]

Relative Density 1.24 [3]

Hazard Identification and Classification
The following table summarizes the GHS hazard classification for 3,5-

Bis(trifluoromethyl)benzylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=11480388&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3800%2F3830-3-45.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3800%2F3830-3-45.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11480388&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3800%2F3830-3-45.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11480388&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3800%2F3830-3-45.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11480388&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11480388&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/T1508_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1508_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1508_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category GHS Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Skin Corrosion/Irritation Category 1B

H314: Causes severe skin

burns and eye damage.[1][2]

[4]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[1][2]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[2]

Signal Word: Danger[2]

Hazard Pictograms:

GHS05: Corrosion[2]

GHS07: Harmful/Irritant[2][5]

Experimental Protocols
While specific experimental data for this compound is not publicly available, the information

presented in Safety Data Sheets is typically generated using standardized testing protocols,

such as those established by the OECD (Organisation for Economic Co-operation and

Development) or similar regulatory bodies.

Acute Oral Toxicity: Typically determined using OECD Test Guideline 423 (Acute Oral toxicity

– Acute Toxic Class Method), which involves the administration of the substance to fasted

animals, followed by observation for a set period.

Skin Corrosion/Irritation: OECD Test Guideline 431 (In vitro Skin Corrosion: Reconstructed

Human Epidermis (RHE) Test Method) or OECD 439 (In vitro Skin Irritation: Reconstructed
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Human Epidermis Test Method) are common in vitro methods. In vivo studies, such as

OECD 404, involve applying the substance to the skin of test animals.

Serious Eye Damage/Irritation: OECD Test Guideline 437 (Bovine Corneal Opacity and

Permeability Test Method) is an in vitro method. In vivo studies, like OECD 405, involve

applying the substance to the eyes of test animals.

Physical Properties: Standardized methods from organizations like ASTM International are

used to determine physical properties such as melting point, boiling point, and flash point.

First Aid Measures
In the event of exposure, immediate action is crucial. The following diagram outlines the

recommended first-aid procedures.

Inhalation

Skin Contact

Eye Contact

Ingestion

Remove to fresh air. If not breathing, give artificial respiration. Immediate medical attention is required.

Wash off immediately with soap and plenty of water. Remove all contaminated clothing and shoes. Immediate medical attention is required.

Rinse immediately with plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Immediate medical attention is required.

Do NOT induce vomiting. Rinse mouth with water. Call a physician immediately.

Click to download full resolution via product page
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First Aid Procedures for Exposure

Handling and Storage
Proper handling and storage are essential to minimize risk. The logical relationship between

handling practices and safety is depicted below.

Safe Handling Safe Storage Incompatible Materials

Wear personal protective equipment (gloves, clothing, eye/face protection).

Do not breathe dust/fume/gas/mist/vapors/spray.

Use only in a well-ventilated area. Wash hands thoroughly after handling. Store locked up.

Keep container tightly closed in a dry and well-ventilated place.

Keep away from heat, sparks, and open flame.

Acids Acid chlorides Acid anhydrides Strong oxidizing agents

Click to download full resolution via product page

Safe Handling and Storage Practices

Fire-Fighting Measures
In the event of a fire, appropriate extinguishing media should be used.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can produce nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF).[1][2]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]
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Accidental Release Measures
The workflow for responding to an accidental release is outlined below.

Accidental Release

Use personal protective equipment.

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Avoid dust formation.

Do not let product enter drains.

Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Accidental Release Response Workflow

Toxicological Information
This section provides a summary of the known toxicological effects.

Effect Finding Reference

Acute Effects

Harmful if swallowed or in

contact with skin.[1] Causes

severe skin burns and eye

damage.[1][2][4] May cause

respiratory irritation.[2]

Symptoms of Overexposure

Ingestion can cause severe

swelling and damage to the

delicate tissue and danger of

perforation.[7] Overexposure

may result in

methemoglobinemia, leading

to cyanosis (blue discoloration

of lips and fingernails).[2]

Material is destructive to the

tissue of the mucous

membranes and upper

respiratory tract.[2]

Chronic Effects

No data available on germ cell

mutagenicity, carcinogenicity,

or reproductive toxicity.[1]

Endocrine Disrupting

Properties

This product does not contain

any known or suspected

endocrine disruptors.[1]

Ecological Information
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Limited data is available regarding the ecological impact of this substance. Based on the

available information, the classification criteria for environmental hazards are not met.[1]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Waste should be sent to an approved waste disposal plant.[7]

This guide is intended for informational purposes and should not be a substitute for a formal

Safety Data Sheet. Always refer to the SDS provided by your supplier for the most accurate

and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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